Cas no 2580197-50-6 (2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylic acid)

• Product Name: 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylic acid
• CAS No: 2580197-50-6
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6318598
• PubChem ID: 165893595
• Update Time: 2025-11-07

2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27730172
• 2580197-50-6
• 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylic acid

• Inchi： 1S/C11H13NO3/c1-15-7-11(10(13)14)6-8-4-2-3-5-9(8)12-11/h2-5,12H,6-7H2,1H3,(H,13,14)
• InChI Key： QOZWIZLIXCTWLF-UHFFFAOYSA-N
• SMILES： O(C)CC1(C(=O)O)CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylic acid

2-(Methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2580197-50-6, commonly referred to as 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylic acid, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its indole core, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The presence of a methoxymethyl group and a carboxylic acid moiety further enhances its functional diversity, making it a versatile molecule for various applications.

2-(Methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylic acid has been extensively studied for its potential in drug discovery. Recent research has highlighted its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anti-cancer agents. The indole ring system is well-known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable scaffold in medicinal chemistry. The methoxymethyl group introduces additional functionality, enabling the molecule to participate in hydrogen bonding and other non-covalent interactions that are critical for bioactivity.

The synthesis of 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the indole core. One common approach is the Paal-Knorr synthesis, which utilizes 1,3-dicarbonyl compounds to form the indole structure. Subsequent modifications include the introduction of the methoxymethyl group through alkylation or acylation reactions, followed by carboxylation to yield the final product. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly.

In terms of physical properties, 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylic acid exhibits a melting point of approximately 150°C and is soluble in polar solvents such as water and ethanol. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques have been instrumental in confirming the compound's structure and purity.

One of the most promising applications of 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylic acid lies in its use as a building block for advanced materials. Researchers have explored its potential in polymer chemistry, where it serves as a monomer for synthesizing functional polymers with tailored properties. These polymers exhibit improved mechanical strength and thermal stability, making them ideal candidates for applications in electronics and aerospace industries.

Recent studies have also delved into the electrochemical properties of 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylic acid, revealing its potential as an electrode material in lithium-ion batteries. The compound's ability to undergo redox reactions at high rates suggests its suitability for energy storage applications. Furthermore, its biocompatibility has been evaluated for use in biomedical devices and drug delivery systems.

In conclusion, CAS No. 2580197-50-6, or 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylic acid, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and energy technology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing modern science and technology.